2,2’,3,3’,4,4’-Hexachlorobiphenyl

• CAS No.: 38380-07-3
• Product Name: 2,2’,3,3’,4,4’-Hexachlorobiphenyl
• Molecular Formula: C12H4Cl6
• Molecular Weight: 360.9 g/mol
• IUPAC Name: 1,2,3-trichloro-4-(2,3,4-trichlorophenyl)benzene
• Standard InChI: InChI=1S/C12H4Cl6/c13-7-3-1-5(9(15)11(7)17)6-2-4-8(14)12(18)10(6)16/h1-4H
• Standard InChIKey: BTAGRXWGMYTPBY-UHFFFAOYSA-N
• Impurities: Polychlorinated naphthalenes have also been identified in small quantities in /Aroclor 1260/.; PCDF Impurities in ppm: Cl3, 0.01; Cl4, 0.2-0.8; Cl5, 0.26-0.9; Cl6, 0.3-0.5; Cl7, 1.3. Toxic PCDF levels: 2,3,7,8-TCDF, 0.013 ppm; 1,2,3,4,8-/1,2,3,7,8-PECDF, 0.048; 2,3,4,7,8-PECDF, 0.056; 2,3,4,7,9-/1,2,3,4,7,8-PECDF, 0.5; 1,2,3,6,7,8-HXCDF, 0.12; 1,2,3,7,8,9-HXCDF, 0.19; 2,3,4,6,7,8-HXCDF, 0.027.; Concns of chlorinated dibenzofurans in commercial Aroclor mixtures: tetrachloro, 0.1-0.8 ug/g; pentachloro-, 0.3-3.6 ug/g; hexachloro-, 0.3-1.9 ug/g
• SMILES: C1=CC(=C(C(=C1C2=C(C(=C(C=C2)Cl)Cl)Cl)Cl)Cl)Cl
• Canonical SMILES: C1=CC(=C(C(=C1C2=C(C(=C(C=C2)Cl)Cl)Cl)Cl)Cl)Cl
• Boiling Point: 725 to 788 °F at 760 mm Hg (NTP, 1992)
• Colorform: Light yellow, soft, sticky resin
• Density: 1.4 (NTP, 1992); 1.555 at 90 °C/4deg C; 1.566 at 15.5 °C/4 °C
• Flash Point: 286 °F (NTP, 1992)
• Physical Description: Pcb-1260 is a viscous oily liquid. (NTP, 1992)
• Description: Pcb-1260 is a viscous oily liquid. (NTP, 1992)
• Shelf Life: ... PCB's are chemically very inert and are stable to conditions of hydrolysis and oxidation in industrial use. ... /Polychlorinated biphenyls/
• Solubility: 9.70e-10 M; Organic solvents: very soluble; Solubility in water varies because Aroclors are variable mixtures.; In water, 0.080 mg/L at 24 °C
• Synonyms: 2,2’,3,3’,4,4’-Hexachloro-1,1’-biphenyl; 2,3,4,2’,3’,4’-Hexachlorobiphenyl; CB 128; PCB 128
• Vapor Pressure: 2.56e-06 mmHg; 4.05X10-5 mm Hg at 25 °C
• PubChem Compound: 38018
• Last Modified: Nov 11 2021